Cas no 4715-10-0 (N-[6,13-dichloro-2,9-dimethoxy-3-(propanoylamino)-[1,4]benzoxazino[2,3-b]phenoxazin-10-yl]propanamide)

• Product name: N-[6,13-dichloro-2,9-dimethoxy-3-(propanoylamino)-[1,4]benzoxazino[2,3-b]phenoxazin-10-yl]propanamide
• CAS No: 4715-10-0
• MF: C₂₆H₂₂Cl₂N₄O₆
• MW: 557.382084369659
• CID: 1517926
• PubChem ID: 78445

N-[6,13-dichloro-2,9-dimethoxy-3-(propanoylamino)-[1,4]benzoxazino[2,3-b]phenoxazin-10-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[6,13-dichloro-2,9-dimethoxy-3-(propanoylamino)-[1,4]benzoxazino[2,3-b]phenoxazin-10-yl]propanamide
• N,N'-(6,13-Dichloro-2,9-dimethoxytriphenodioxazine-3,10-diyl)bispropionamide
• N,N'-(6,13-dichloro-2,9-dimethoxy[1,4]benzoxazino[2,3-b]phenoxazine-3,10-diyl)dipropanamide
• N,N'-(6,13-Dichloro-2,9-dimethoxytriphenodioxazine-3,10-diyl)bispropionamide; N,N'-(6,13-dichloro-2,9-dimethoxy[1,4]benzoxazino[2,3-b]phenoxazine-3,10-diyl)dipropanamide
• EINECS 225-205-4
• DTXSID70197052
• 4715-10-0
• NS00044272
• WJHMOPZYNCIWPB-UHFFFAOYSA-N

• Inchi： InChI=1S/C26H22Cl2N4O6/c1-5-19(33)29-11-9-17-13(7-15(11)35-3)31-23-22(28)26-24(21(27)25(23)37-17)32-14-8-16(36-4)12(10-18(14)38-26)30-20(34)6-2/h7-10,31H,5-6H2,1-4H3,(H,29,33)
• InChI Key： WJHMOPZYNCIWPB-UHFFFAOYSA-N
• SMILES： CCC(=O)NC1=C(C=C2C(=C1)OC3=C(C4=C(C(=C3N2)Cl)OC5=CC(=NC(=O)CC)C(=CC5=N4)OC)Cl)OC

Computed Properties

• Exact Mass: 556.09186
• Monoisotopic Mass: 556.09164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120
• XLogP3: 4.2

Experimental Properties

• Density: 1.53
• Boiling Point: 663.6°C at 760 mmHg
• Flash Point: 355.1°C
• Refractive Index: 1.683
• PSA: 119.84